Cas no 62349-26-2 (Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6-dimethyl-2-(3-pyridinyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6-dimethyl-2-(3-pyridinyl)-
• CAS No: 62349-26-2
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 448390
• PubChem ID: 12318628
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6-dimethyl-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5,6-dimethyl-2-(3-pyridinyl)-
• 3-amino-5,6-dimethyl-2-pyridin-3-ylthieno[2,3-d]pyrimidin-4-one
• DTXSID30488135
• 3-Amino-5,6-dimethyl-2-(pyridin-3-yl)thieno[2,3-d]pyrimidin-4(3H)-one
• 62349-26-2

• Inchi： 1S/C13H12N4OS/c1-7-8(2)19-12-10(7)13(18)17(14)11(16-12)9-4-3-5-15-6-9/h3-6H,14H2,1-2H3
• InChI Key： XDKBSZKASMBDRL-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C(C3C=NC=CC=3)=NC1=2)N)=O

Computed Properties

• Exact Mass: 272.07336
• Monoisotopic Mass: 272.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 71.58